2-Amino-4-chlorobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Amino-4-chlorobenzoic acid often involves cocrystallization techniques and reactions with amino-chloropyridine derivatives to form supramolecular assemblies. These processes are characterized by proton transfer between acid/base pairs and are analyzed using techniques like FT-IR, UV/visible spectroscopy, and X-ray diffraction (XRD) (Ahmad et al., 2023). Additionally, the synthesis of specific 2-amino-4-chlorobenzoic acid derivatives and their metal complexes highlights the interaction of this compound with metals, revealing its utility in forming complexes with potential biological applications (El-Wahab, 2007).
Molecular Structure Analysis
The molecular structure of 2-Amino-4-chlorobenzoic acid and its derivatives is elucidated using X-ray crystallography, showcasing how the chlorine substituent affects the molecular conformation and intermolecular interactions. For example, the crystal structure of related compounds reveals stabilizing N–H⋅⋅⋅O, O–H⋅⋅⋅O, and C–H⋅⋅⋅O hydrogen bonds, contributing to their structural stability and supramolecular assembly (Kumar et al., 2017).
Chemical Reactions and Properties
2-Amino-4-chlorobenzoic acid undergoes various chemical reactions that illustrate its reactivity and the influence of the chloro substituent on its chemical behavior. The compound's ability to form supramolecular structures through proton transfer and non-covalent interactions is a key aspect of its chemical properties, as demonstrated in the synthesis of organic acid–base salts and their extensive hydrogen bonding and non-covalent interactions (Khalib et al., 2014).
Physical Properties Analysis
The solubility and thermodynamic properties of 2-Amino-4-chlorobenzoic acid in various solvents have been studied to understand its physical characteristics. Such studies provide crucial information for optimizing purification processes and understanding the compound's behavior in different environments (Li et al., 2017).
Chemical Properties Analysis
Investigations into the complexation reactions of 2-Amino-4-chlorobenzoic acid with metal ions offer insights into its chemical properties, particularly its coordination chemistry and potential applications in creating materials with specific functions. The formation of complexes with metals can impact the compound's electronic and structural characteristics, making it valuable for various applications (El-Wahab, 2007).
Scientific Research Applications
Kaya Kınaytürk, Önem, and Oturak (2022) found that 2-amino-4-chloro benzoic acid exhibits anti-biofilm activity in Pseudomonas aeruginosa PAO1, suggesting its potential in combating resistant bacteria through quorum sensing modulation (Kaya Kınaytürk, Önem, & Oturak, 2022).
Sikorska, Mrozek, and Rzączyńska (1998) demonstrated that 2-amino-4-chlorobenzoic acid can form complexes with Yttrium and some lanthanides, leading to oxides and dehydration, highlighting its role in materials science (Sikorska, Mrozek, & Rzączyńska, 1998).
Sayed and Foro (2020) explored the inhibition of Tankyrase I enzyme by p-Chlorobenzoic acid, indicating potential implications in controlling biological activities and anticancer effects (Sayed & Foro, 2020).
The metabolite of 2-chloroprocaine, 4-amino-2-chlorobenzoic acid, was studied by Corke, Carlson, and Dettbarn (1984) for its influence on analgesic potency, indicating its relevance in pharmacology and anesthesia (Corke, Carlson, & Dettbarn, 1984).
Raes et al. (2019) found that Aminobacter sp. MSH1 can effectively mineralize 2,6-dichlorobenzamide, a groundwater micropollutant, through a chlorobenzoate catabolic pathway, suggesting its potential in environmental bioremediation (Raes et al., 2019).
Yan and Wang (2007) developed a molecular-based hybrid material with strong green emission from Tb3+ by modifying chlorobenzoic acid, demonstrating its application in the field of material science and optoelectronics (Yan & Wang, 2007).
Safety And Hazards
properties
IUPAC Name |
2-amino-4-chlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYYLQSCZISREGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80237473 |
Source
|
| Record name | 4-Chloroanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80237473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-chlorobenzoic acid | |
CAS RN |
89-77-0 |
Source
|
| Record name | 2-Amino-4-chlorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89-77-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloroanthranilic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000089770 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4-chlorobenzoic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17188 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Chloroanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80237473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloroanthranil acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.762 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-CHLOROANTHRANILIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G55K85R12H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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